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Compound of Interest

Compound Name: 2,6-Dichloro-4-ethylphenol

Cat. No.: B15111565 Get Quote

Essential Safety and Handling Guide for 2,6-
Dichloro-4-ethylphenol
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2,6-Dichloro-4-ethylphenol, including detailed personal protective

equipment (PPE) protocols, operational plans, and disposal procedures.

Chemical Profile and Hazards

2,6-Dichloro-4-ethylphenol is a chemical compound that presents several health and

environmental hazards.[1] It is harmful if swallowed, toxic in contact with skin, and causes

severe skin burns and eye damage.[1] Furthermore, it is suspected of causing cancer and is

toxic to aquatic life with long-lasting effects.[1]
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity (Oral), Category 4[1]

Toxic in contact with skin Acute toxicity (Dermal), Category 3[1]

Causes severe skin burns and eye damage
Skin corrosion, Sub-category 1B; Serious eye

damage, Category 1[1][2]

Suspected of causing cancer Carcinogenicity, Category 2[1]

Toxic to aquatic life with long lasting effects
Short-term (acute) and Long-term (chronic)

aquatic hazard, Category 2[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 2,6-
Dichloro-4-ethylphenol.

Recommended PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://www.cdhfinechemical.com/images/product/msds/37_1407099706_2,6-DICHLOROPHENOL-CASNO-87-65-0-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/product/b15111565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15111565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Protective Equipment Specifications

Eyes/Face Safety glasses, Face shield

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2] A face

shield is crucial for splash

protection.[3]

Skin
Chemical-resistant gloves,

Protective clothing

Wear a complete suit

protecting against chemicals.

[2] Long sleeves, long pants,

and a lab coat are minimum

requirements.[4] For splash

potential, a butyl rubber or

neoprene apron is

recommended.[4]

Hands Chemical-resistant gloves

Butyl rubber, Viton, Barrier,

and Silver Shield gloves offer

good resistance for

concentrations >70% phenol.

[4] Neoprene and polyvinyl

alcohol are suitable for short-

term work.[4] Double gloving

with a heavyweight disposable

glove (0.2 mm; 8 mil) is a good

practice.[4] Always inspect

gloves prior to use and use

proper removal techniques.[2]

Respiratory Respirator Use a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates, especially

where dust or aerosols can be

generated.[2] If risk

assessment shows air-
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purifying respirators are

appropriate, use them as a

backup to engineering

controls.[2] For firefighting, a

self-contained breathing

apparatus (SCBA) is

necessary.[2]

Feet Closed-toe shoes
Impervious, full-foot, closed-

toe shoes are required.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to mitigate risks.

Experimental Workflow
The following diagram outlines the standard operating procedure for handling 2,6-Dichloro-4-
ethylphenol in a laboratory setting.
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Workflow for Handling 2,6-Dichloro-4-ethylphenol

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet

Don Appropriate PPE

Prepare Fume Hood

Weigh/Measure Chemical

Perform Experiment

Decontaminate Work Area

Dispose of Hazardous Waste

Doff PPE
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Chemical Spill Response Plan

Chemical Spill Occurs

Assess Spill Size & Risk

Small, Manageable Spill?

Large or Uncontrolled Spill

No

Cleanup with Spill Kit & PPE

Yes

Evacuate Area

Alert Supervisor & EHS

Report Incident

Dispose of Waste Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15111565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

